5-oxo-N-(o-tolyl)-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-(2-methylphenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C14H11N3O2S/c1-9-4-2-3-5-11(9)16-12(18)10-8-15-14-17(13(10)19)6-7-20-14/h2-8H,1H3,(H,16,18)
• InChI Key: BBUORGAFVIHCGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CN=C3N(C2=O)C=CS3
• Molecular Formula: C14H11N3O2S
• Molecular Weight: 285.32 g/mol
• CAS No.: 851943-79-8

Description

5-oxo-N-(o-tolyl)-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide, also known as TPCA-1, is a small molecule inhibitor that has been widely studied in scientific research. This compound has shown potential in the treatment of various diseases, including cancer and inflammatory disorders.

Scientific Research Applications

Synthesis and Chemical Reactions

"5-oxo-N-(o-tolyl)-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide" and related compounds are synthesized through various chemical reactions, which are foundational for further pharmacological and biochemical studies. These syntheses often involve reactions with amines, ethyl chloroacetate, and other reagents, leading to derivatives with potential biological activities. The synthesis of such compounds is crucial for exploring their utility in medicinal chemistry and for developing new therapeutic agents (Peterlin-Mašič et al., 2000).

Antimicrobial Activity

Some derivatives of "this compound" exhibit antimicrobial activity, highlighting their potential as leads in the development of new antimicrobial agents. The exploration of their antimicrobial properties is a critical step towards understanding their mechanism of action and improving their efficacy (Gein et al., 2015).